Cas no 68227-51-0 (2-Methyl-5-oxo-1-cyclopenten-1-yl butyrate)

• Product Name: 2-Methyl-5-oxo-1-cyclopenten-1-yl butyrate
• CAS No: 68227-51-0
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD00798052
• CID: 511984
• PubChem ID: 253662001
• Update Time: 2025-04-19

2-Methyl-5-oxo-1-cyclopenten-1-yl butyrate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-oxocyclopent-1-en-1-yl butyrate
• 2-Methyl-5-oxo-1-cyclopentenyl Butyrate
• (2-methyl-5-oxocyclopenten-1-yl) butanoate
• Butanoic acid, 2-methyl-5-oxo-1-cyclopenten-1-yl ester
• CYCLOTENE BUTYRATE
• 2-Methyl-5-oxo-1-cyclopenten-1-yl butyrate
• 2-methyl-5-oxocyclopent-1-en-1-yl butanoate
• 3-Methyl-2-hydroxy-2-cyclopenten-1-one, butyrate
• Cycloten butyrate
• Butyric Acid 2-Methyl-5-oxo-1-cyclopentenyl Ester
• AQY4Q6ZUD4
• SUJWBOKDKMEAOQ-UHFFFAOYSA-N
• 0514AC
• DS
• Butanoic acid 2-methyl-5-oxo-1-cyclopenten-1-yl ester

• MDL： MFCD00798052
• Inchi： 1S/C10H14O3/c1-3-4-9(12)13-10-7(2)5-6-8(10)11/h3-6H2,1-2H3
• InChI Key： SUJWBOKDKMEAOQ-UHFFFAOYSA-N
• SMILES： CCCC(OC1C(=O)CCC=1C)=O

Computed Properties

• Exact Mass: 182.09432
• Monoisotopic Mass: 182.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.07
• Boiling Point: 85°C/0.1mmHg(lit.)
• Flash Point: 134°C
• Refractive Index: 1.0630 to 1.0670
• PSA: 43.37
• FEMA: 4648 | CYCLOTENE BUTYRATE

2-Methyl-5-oxo-1-cyclopenten-1-yl butyrate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents